Cas no 918311-72-5 (Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester)
918311-72-5 structure
Product Name:Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester
CAS No:918311-72-5
MF:C12H17NO3
MW:223.268283605576
CID:778026
PubChem ID:11993996
Update Time:2025-04-19
Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester
- butyl N-[4-(hydroxymethyl)phenyl]carbamate
- DTXSID20475418
- 918311-72-5
- butyl 4-(hydroxymethyl)phenylcarbamate
- WERHGBDDFUCAGF-UHFFFAOYSA-N
-
- Inchi: 1S/C12H17NO3/c1-2-3-8-16-12(15)13-11-6-4-10(9-14)5-7-11/h4-7,14H,2-3,8-9H2,1H3,(H,13,15)
- InChI Key: WERHGBDDFUCAGF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(CO)=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
918311-72-5 (Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester) Related Products
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